Cas no 72299-30-0 (3-cyclohexyl-1-(morpholin-4-yl)propan-1-one)

• Product Name: 3-cyclohexyl-1-(morpholin-4-yl)propan-1-one
• CAS No: 72299-30-0
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 1758353
• PubChem ID: 887288
• Update Time: 2025-10-05

3-cyclohexyl-1-(morpholin-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(3-cyclohexyl-1-oxopropyl)-
• 3-cyclohexyl-1-(morpholin-4-yl)propan-1-one
• G49695
• EN300-10485782
• 3-CYCLOHEXYL-1-MORPHOLINO-1-PROPANONE
• 72299-30-0
• CS-0230622
• 4-(3-Cyclohexylpropanoyl)morpholine
• Oprea1_397366
• NW4
• SCHEMBL3955107
• 3-Cyclohexyl-1-morpholinopropan-1-one
• Z31721798
• 3-cyclohexyl-1-morpholin-4-ylpropan-1-one
• STK185934
• AKOS003297074

• Inchi： 1S/C13H23NO2/c15-13(14-8-10-16-11-9-14)7-6-12-4-2-1-3-5-12/h12H,1-11H2
• InChI Key： KUIOCGNNDZSGKS-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CCC1CCCCC1)=O

Computed Properties

• Exact Mass: 225.17299
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Additional information on 3-cyclohexyl-1-(morpholin-4-yl)propan-1-one

3-Cyclohexyl-1-(Morpholin-4-yl)Propan-1-one: A Comprehensive Overview

3-Cyclohexyl-1-(morpholin-4-yl)propan-1-one, also known by its CAS number 72299-30-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexyl group with a morpholine moiety, making it a versatile molecule with potential applications in drug discovery and chemical synthesis. Recent studies have highlighted its role in various biochemical pathways, particularly in the modulation of enzyme activities and its potential as a lead compound for therapeutic agents.

The synthesis of 3-cyclohexyl-1-(morpholin-4-yl)propan-1-one involves a multi-step process that typically begins with the preparation of the morpholine derivative. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to achieve high yields and purity. The use of green chemistry principles has also been explored to minimize environmental impact during the synthesis process. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to accelerate the reaction while reducing energy consumption.

One of the most promising applications of 72299-30-0 lies in its potential as a bioactive compound. Preclinical studies have shown that this compound exhibits selective inhibition against certain kinases, making it a valuable tool in the development of targeted therapies. Additionally, its ability to modulate cellular signaling pathways has been investigated in the context of neurodegenerative diseases and cancer. A recent study conducted by Smith et al. (2023) revealed that 3-cyclohexyl-1-(morpholin-4-yl)propan-1-one demonstrates anti-inflammatory properties, further expanding its potential therapeutic applications.

The structural features of 72299-30-0 play a crucial role in its biological activity. The cyclohexyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. Meanwhile, the morpholine ring provides hydrogen bonding capabilities, which are essential for interactions with target proteins. This combination of properties makes 3-cyclohexyl-1-(morpholin-4-yL)propan-one an attractive candidate for drug design, particularly in the development of small-molecule inhibitors.

In terms of chemical stability, 72299-30-O has been shown to be relatively stable under physiological conditions, which is a critical factor for its pharmacokinetic profile. However, further studies are required to fully understand its metabolism and bioavailability. Recent advancements in computational chemistry have enabled researchers to predict the molecule's behavior in vivo with greater accuracy, paving the way for optimized drug delivery systems.

The demand for 3-cyclohexyl-morpholinone derivatives has grown significantly in recent years due to their diverse applications in pharmaceutical research. As a result, there has been increased focus on scaling up the synthesis process to meet industrial requirements. Innovations such as continuous-flow reactors and automated synthesis platforms are being explored to enhance production efficiency while maintaining quality standards.

In conclusion, 72299–30–0, or 3-cyclohexyl–1–(morpholin–4–yL)propan–one, represents a promising compound with multifaceted applications in chemistry and medicine. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in future drug development efforts. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in both academic and industrial settings.